
Proper Disposal of D149 Dye: A Guide for
Laboratory Professionals

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: D149 Dye

Cat. No.: B14798972 Get Quote

Researchers and scientists handling D149 dye must adhere to stringent disposal procedures to

ensure laboratory safety and environmental protection. This guide provides essential

information on the proper disposal of D149 dye, a metal-free organic sensitizer commonly used

in dye-sensitized solar cells.

Key Properties of D149 Dye
Understanding the characteristics of D149 dye is the first step toward safe handling and

disposal. The following table summarizes its key quantitative data.

Property Value Source

Molecular Formula C42H35N3O4S3 [1]

Molecular Weight 741.94 g/mol [1]

Appearance Light brown to black solid [1]

Storage Class 11 - Combustible Solids [2]

Water Solubility < 0.1 mg/mL (insoluble) [1]

German Water Hazard Class

(WGK)
3 (severe hazard to water) [2]
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Important Note: This protocol provides general guidance. Always consult your institution's

Environmental Health & Safety (EHS) department and adhere to local, state, and federal

regulations for chemical waste disposal.

1. Personal Protective Equipment (PPE):

Wear standard laboratory PPE, including safety glasses with side shields, a lab coat, and

nitrile gloves.

2. Waste Segregation and Collection:

Solid Waste: Collect any solid D149 dye, contaminated materials (e.g., weighing paper,

gloves, paper towels), and empty containers in a dedicated, clearly labeled hazardous waste

container.

Liquid Waste: Collect solutions containing D149 dye in a separate, sealed, and clearly

labeled hazardous waste container. Do not mix with other solvent waste streams unless

explicitly permitted by your institution's EHS guidelines. Given its insolubility in water, avoid

aqueous disposal.[1]

Labeling: Label waste containers with "Hazardous Waste," the full chemical name ("D149
Dye"), and the primary hazards (e.g., "Combustible Solid," "Marine Pollutant").

3. Treatment of Unexhausted Dye Baths (if applicable):

For unexhausted dye solutions, treatment to precipitate the dye may be an option prior to

collection. A common method for organic dyes involves using flocculants or coagulants to

cause the dye to bind and settle. The resulting sludge can then be disposed of as solid

waste, and the clarified liquid should be collected as hazardous liquid waste. Consult your

EHS department for approved procedures.

4. Final Disposal:

Arrange for the pickup and disposal of the hazardous waste containers through your

institution's EHS department or a licensed hazardous waste disposal company.
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Never dispose of D149 dye down the drain or in regular trash.[3] Its high water hazard class

indicates a significant risk to aquatic environments.[2][4]

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of D149
dye waste.
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D149 Dye Disposal Workflow

By following these procedures, researchers can minimize risks and ensure the safe and

environmentally responsible disposal of D149 dye.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Proper Disposal of D149 Dye: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14798972#d149-dye-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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